N-(2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl)-3-nitrobenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl)-3-nitrobenzamide, also known as TRO19622, is a small molecule drug that has been studied for its potential therapeutic applications in various neurological and psychiatric disorders. In
Scientific Research Applications
Automated Synthesis for Radiopharmaceuticals
An efficient synthesis method for rapid and high-yield automated synthesis of a compound similar to the queried chemical structure, specifically for radiopharmaceutical applications, has been developed. This synthesis involves nucleophilic fluorination and is aimed at producing compounds with high radiochemical yield and purity for potential use in PET imaging (Hayashi et al., 2012).
Antimicrobial Activity
Research into the synthesis of eperezolid-like molecules, which are structurally related to the queried compound, has demonstrated high anti-Mycobacterium smegmatis activity. This suggests potential for the development of new antimicrobial agents (Yolal et al., 2012).
Potential Ligands for PET Imaging
Certain derivatives have been synthesized and evaluated as potential ligands for PET imaging, specifically targeting σ receptors. These compounds exhibit high affinity and selectivity, suggesting their use in exploring neurological conditions and disorders through imaging techniques (Shiue et al., 1997).
Electrospray-active Derivatization for Steroids
New derivatization reagents have been developed for the determination of steroids, showing the relevance of chemical modifications in enhancing detection sensitivity in mass spectrometry. This could be applied to a broad range of compounds for clinical diagnostic purposes (Nishio et al., 2007).
Anticonvulsant Drug Development
The synthesis of derivatives with potential anticonvulsant activity has been explored, demonstrating the importance of chemical structure modifications in discovering new therapeutic agents. This research contributes to the ongoing search for more effective treatments for seizure disorders (Sych et al., 2018).
properties
IUPAC Name |
N-[2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl]-3-nitrobenzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23FN4O3/c1-23-9-11-24(12-10-23)19(15-5-7-17(21)8-6-15)14-22-20(26)16-3-2-4-18(13-16)25(27)28/h2-8,13,19H,9-12,14H2,1H3,(H,22,26) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SNWJQIGICNJMPY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)C(CNC(=O)C2=CC(=CC=C2)[N+](=O)[O-])C3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23FN4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
386.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.